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Compound of Interest

Compound Name: Fenethazine

Cat. No.: B1672500 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides a comprehensive guide to the

personal protective equipment (PPE), operational procedures, and disposal plans for

Fenethazine. Given the limited availability of a specific Safety Data Sheet (SDS) for

Fenethazine (CAS No. 522-24-7), this guidance is primarily based on data for the structurally

similar and parent compound, Phenothiazine. This approach provides a robust safety

framework, though it is crucial to handle Fenethazine with the utmost care and to conduct a

thorough risk assessment for specific laboratory procedures.

Occupational Exposure Limits
There are no established specific occupational exposure limits (OELs) for Fenethazine.

Therefore, the limits for Phenothiazine are used as a conservative surrogate.

Organization TWA STEL/Ceiling Skin Notation

OSHA 5 mg/m³ - Y

NIOSH
5 mg/m³ (up to 10-

hour TWA)
- Y

ACGIH 5 mg/m³ (1968) - Y

Cal/OSHA 5 mg/m³ - Y
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TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit; C: Ceiling. Data sourced

from OSHA for Phenothiazine.[1]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential to minimize exposure during the handling of

Fenethazine.

PPE Category Specification

Hand Protection

Wear compatible chemical-resistant gloves.

Given the absence of specific breakthrough data

for Fenethazine, double gloving with nitrile or

neoprene gloves is recommended for splash

protection. For prolonged contact, consult glove

manufacturer's chemical resistance guides for

phenothiazine derivatives.[2][3]

Eye and Face Protection

Chemical safety goggles meeting ANSI Z.87.1

standards are required. A face shield should be

worn over safety glasses when there is a risk of

splashes or explosions.[4]

Skin and Body Protection

A laboratory coat made of a low-permeability

fabric should be worn and buttoned. For

procedures with a higher risk of contamination,

a disposable gown is recommended.[2]

Respiratory Protection

If engineering controls do not maintain exposure

below the OEL, or if there is a risk of generating

airborne powder or aerosols, a NIOSH-certified

N95 or higher respirator is required. A

comprehensive respiratory protection program,

including fit-testing, should be in place.[5]

Experimental Protocols: Safe Handling and Spill
Cleanup

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.osha.gov/chemicaldata/742
https://www.benchchem.com/product/b1672500?utm_src=pdf-body
https://redox.com/wp-content/sds/2125.pdf
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1489.pdf
https://redox.com/wp-content/sds/2125.pdf
https://www.cdhfinechemical.com/images/product/msds/123_682411931_PHENOTHIAZINECASNO92-84-2MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling Procedures:

Preparation: Work in a well-ventilated area, preferably within a chemical fume hood.[6]

Personal Protective Equipment: Don the appropriate PPE as detailed in the table above.

Weighing and Transfer: Handle Fenethazine as a solid to minimize dust generation. Use a

spatula for transfers. If there is a risk of dust, use a wet method for cleanup.[4]

Solution Preparation: When dissolving in a solvent, add the solid to the solvent slowly to

avoid splashing.

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water.[7] Decontaminate all surfaces and equipment.

Spill Cleanup Procedures:

Evacuation: Evacuate all non-essential personnel from the spill area.

Ventilation: Ensure the area is well-ventilated.

Containment: For solid spills, gently cover with an absorbent material to avoid raising dust.

For liquid spills, use an inert absorbent material.

Cleanup: Wearing appropriate PPE, carefully collect the spilled material and absorbent into a

sealed, labeled container for hazardous waste disposal.[2]

Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.

Disposal Plan
All Fenethazine waste, including contaminated PPE and cleaning materials, must be treated

as hazardous waste.

Waste Collection and Storage:

Collect all solid and liquid waste in clearly labeled, sealed containers.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.echemi.com/sds/phenothiazine-pid_Rock33982.html
https://www.benchchem.com/product/b1672500?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/1489.pdf
https://www.fishersci.com/store/msds?partNumber=AC130215000&productDescription=PHENOTHIAZINE+500GRPHENO&vendorId=VN00032119&countryCode=US&language=en
https://redox.com/wp-content/sds/2125.pdf
https://www.benchchem.com/product/b1672500?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store waste containers in a designated, well-ventilated, and secure area away from

incompatible materials.

Disposal Method:

Dispose of Fenethazine waste through a licensed hazardous waste disposal company.[7][8]

Incineration at a high temperature in a permitted hazardous waste incinerator is the preferred

method of disposal.[8]

Do not dispose of Fenethazine down the drain or in the regular trash.[5]

Logical Workflow for Handling Fenethazine

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1672500?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC130215000&productDescription=PHENOTHIAZINE+500GRPHENO&vendorId=VN00032119&countryCode=US&language=en
https://iwaste.epa.gov/rpts/eng_guidelinessafedisposal.pdf
https://iwaste.epa.gov/rpts/eng_guidelinessafedisposal.pdf
https://www.benchchem.com/product/b1672500?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/123_682411931_PHENOTHIAZINECASNO92-84-2MSDS.pdf
https://www.benchchem.com/product/b1672500?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup & Disposal

Conduct Risk Assessment

Select Appropriate PPE

Prepare Well-Ventilated Work Area

Don PPE

Handle Fenethazine

Doff and Dispose of PPE

Decontaminate Work Area & Equipment

Segregate & Label Hazardous Waste

Dispose of Waste via Licensed Contractor

Click to download full resolution via product page

Caption: Workflow for the safe handling of Fenethazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1672500?utm_src=pdf-custom-synthesis
https://www.osha.gov/chemicaldata/742
https://redox.com/wp-content/sds/2125.pdf
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1489.pdf
https://www.cdhfinechemical.com/images/product/msds/123_682411931_PHENOTHIAZINECASNO92-84-2MSDS.pdf
https://www.echemi.com/sds/phenothiazine-pid_Rock33982.html
https://www.fishersci.com/store/msds?partNumber=AC130215000&productDescription=PHENOTHIAZINE+500GRPHENO&vendorId=VN00032119&countryCode=US&language=en
https://iwaste.epa.gov/rpts/eng_guidelinessafedisposal.pdf
https://www.benchchem.com/product/b1672500#personal-protective-equipment-for-handling-fenethazine
https://www.benchchem.com/product/b1672500#personal-protective-equipment-for-handling-fenethazine
https://www.benchchem.com/product/b1672500#personal-protective-equipment-for-handling-fenethazine
https://www.benchchem.com/product/b1672500#personal-protective-equipment-for-handling-fenethazine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1672500?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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